Foramsulfuron

• CAS No.: 173159-57-4
• Product Name: Foramsulfuron
• Molecular Formula: C17H20N6O7S
• Molecular Weight: 452.4 g/mol
• IUPAC Name: 2-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-4-formamido-N,N-dimethylbenzamide
• Standard InChI: InChI=1S/C17H20N6O7S/c1-23(2)15(25)11-6-5-10(18-9-24)7-12(11)31(27,28)22-17(26)21-16-19-13(29-3)8-14(20-16)30-4/h5-9H,1-4H3,(H,18,24)(H2,19,20,21,22,26)
• Standard InChIKey: PXDNXJSDGQBLKS-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)C1=C(C=C(C=C1)NC=O)S(=O)(=O)NC(=O)NC2=NC(=CC(=N2)OC)OC
• Canonical SMILES: CN(C)C(=O)C1=C(C=C(C=C1)NC=O)S(=O)(=O)NC(=O)NC2=NC(=CC(=N2)OC)OC
• Colorform: Light beige solid; Yellow-brownish solid, fine grained granule
• Density: 1.44 at 20 °C
• Melting Point: 199.5 °C
• Description: Foramsulfuron is a member of the class of benzamides that is N,N-dimethylbenzamide substituted by a formylamino group at position 4 and a [(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl group at position 2. It has a role as a xenobiotic, an environmental contaminant and a herbicide. It is a sulfonamide, a member of pyrimidines, an aromatic ether, a member of ureas and a member of benzamides.
• Solubility: In acetone 1.925, acetonitrile 1.111, 1,2-dichloroethane 0.185, ethyl acetate 0.362, methanol 1.660, heptane and p-xylene <0.010 (all in g/L, 20 °C); In water (g/L, 20 deg ): 0.04 (pH 5); 3.3 (pH 7); 94.6 (pH 8)
• Vapor Pressure: 3.15X10-13 mm Hg at 20 °C
• PubChem Compound: 11419598
• Last Modified: Nov 11 2021